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inerminoside D inerminoside D
Brand Name: Vulcanchem
CAS No.: 160492-63-7
VCID: VC0223204
InChI: InChI=1S/C28H36O16/c1-27(37)7-6-14-15(22(34)35)9-39-24(17(14)27)44-25-20(19(32)18(31)16(8-29)42-25)43-26-21(33)28(38,11-41-26)10-40-23(36)12-2-4-13(30)5-3-12/h2-5,9,14,16-21,24-26,29-33,37-38H,6-8,10-11H2,1H3,(H,34,35)
SMILES: CC1(CCC2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)OC4C(C(CO4)(COC(=O)C5=CC=C(C=C5)O)O)O)O
Molecular Formula: C28H36O16
Molecular Weight: 628.6 g/mol

inerminoside D

CAS No.: 160492-63-7

Main Products

VCID: VC0223204

Molecular Formula: C28H36O16

Molecular Weight: 628.6 g/mol

inerminoside D - 160492-63-7

CAS No. 160492-63-7
Product Name inerminoside D
Molecular Formula C28H36O16
Molecular Weight 628.6 g/mol
IUPAC Name 1-[3-[3,4-dihydroxy-4-[(4-hydroxybenzoyl)oxymethyl]oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7-hydroxy-7-methyl-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylic acid
Standard InChI InChI=1S/C28H36O16/c1-27(37)7-6-14-15(22(34)35)9-39-24(17(14)27)44-25-20(19(32)18(31)16(8-29)42-25)43-26-21(33)28(38,11-41-26)10-40-23(36)12-2-4-13(30)5-3-12/h2-5,9,14,16-21,24-26,29-33,37-38H,6-8,10-11H2,1H3,(H,34,35)
Standard InChIKey CFEHXHKHKXLAMI-UHFFFAOYSA-N
SMILES CC1(CCC2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)OC4C(C(CO4)(COC(=O)C5=CC=C(C=C5)O)O)O)O
Canonical SMILES CC1(CCC2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)OC4C(C(CO4)(COC(=O)C5=CC=C(C=C5)O)O)O)O
Synonyms 2'-O-(5''-O-(4-hydroxybenozyl)apiofuranosyl)mussaenosidic acid
inerminoside D
PubChem Compound 190952
Last Modified Nov 11 2021
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